Cas no 31656-91-4 (1-Azido-4-phenylbenzene)

• Product Name: 1-Azido-4-phenylbenzene
• CAS No: 31656-91-4
• MF: C₁₂H₉N₃
• MW: 195.219961881638
• MDL: MFCD16697537
• CID: 309378
• PubChem ID: 92281
• Update Time: 2025-10-22

1-Azido-4-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-azido-
• 1-azido-4-phenylbenzene
• 1,1'-Biphenyl,4-azido
• 4-Azido-1,1'-biphenyl
• 4-Azidobiphenyl
• 4-Azidodiphenyl
• 4-biphenyl azide
• diphenyl azide
• para-biphenyl azide
• p-biphenylyl azide
• p-phenylphenyl azide
• AKOS011536376
• 4-Azido-biphenyl
• 31656-91-4
• CVA737WG4E
• SCHEMBL19747787
• EN300-274216
• Q27275843
• UNII-CVA737WG4E
• DTXSID00185548
• AZIDODIPHENYL, 4-
• FPXOTFVRBPJFQA-UHFFFAOYSA-N
• 1-Azido-4-phenylbenzene

• MDL： MFCD16697537
• Inchi： 1S/C12H9N3/c13-15-14-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
• InChI Key： FPXOTFVRBPJFQA-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)C1C=CC=CC=1)=[N+]=[N-]

Computed Properties

• Exact Mass: 195.08000
• Monoisotopic Mass: 195.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• PSA: 49.75000
• LogP: 3.74816

Additional information on 1-Azido-4-phenylbenzene

Comprehensive Guide to 1-Azido-4-phenylbenzene (CAS No. 31656-91-4): Properties, Applications, and Innovations

1-Azido-4-phenylbenzene (CAS No. 31656-91-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This aromatic azide derivative, also known as 4-phenylphenyl azide, is widely utilized in photochemistry, materials science, and bioconjugation. Its molecular structure, featuring an azido group (-N₃) attached to a biphenyl scaffold, enables it to participate in click chemistry reactions, making it invaluable for advanced research and industrial applications.

The growing interest in 1-Azido-4-phenylbenzene is reflected in frequent searches for terms like "azide click chemistry applications", "photoreactive compounds for surface modification", and "CAS 31656-91-4 synthesis methods". Researchers and industry professionals are particularly intrigued by its role in developing smart materials, drug delivery systems, and bioimaging probes. Its compatibility with Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC)—a cornerstone of click chemistry—further enhances its relevance in modern scientific endeavors.

One of the most compelling aspects of 1-Azido-4-phenylbenzene is its photochemical reactivity. Upon exposure to UV light, the azido group undergoes homolytic cleavage to generate nitrene intermediates, which can insert into C-H bonds or form covalent linkages with surfaces. This property is exploited in surface functionalization, lithography, and the fabrication of polymer networks. Recent studies highlight its use in creating self-assembled monolayers (SAMs) for biosensors, a topic frequently searched alongside "azide-based surface coatings" and "nanomaterial functionalization techniques".

In the pharmaceutical sector, 1-Azido-4-phenylbenzene serves as a key intermediate for synthesizing bioactive molecules. Its azido group allows efficient conjugation with alkynes via click chemistry, streamlining the development of targeted therapeutics. Searches for "azide-alkyne bioconjugation in drug discovery" and "CAS 31656-91-4 in medicinal chemistry" underscore its importance in this field. Additionally, its stability under physiological conditions makes it suitable for in vivo applications, such as labeling biomolecules for imaging.

From an industrial perspective, 1-Azido-4-phenylbenzene is valued for its role in producing high-performance adhesives, coatings, and composites. The compound’s ability to form cross-linked networks under mild conditions aligns with the demand for eco-friendly polymerization methods—a trending topic in sustainable chemistry. Queries like "green chemistry azide derivatives" and "photocurable resins using azides" reflect this shift toward environmentally conscious innovations.

Safety and handling of 1-Azido-4-phenylbenzene are critical considerations. While not classified as hazardous under standard conditions, proper storage away from light and heat is essential to prevent unintended decomposition. Researchers often search for "azide compound stability guidelines" and "best practices for handling aromatic azides", emphasizing the need for clear protocols in laboratory settings.

In summary, 1-Azido-4-phenylbenzene (CAS No. 31656-91-4) is a multifaceted compound with broad utility across scientific and industrial domains. Its integration into cutting-edge technologies—from biomedical engineering to sustainable materials—positions it as a cornerstone of modern chemistry. As interest in click chemistry and photoreactive compounds continues to rise, this compound will undoubtedly remain at the forefront of innovation.